![molecular formula C17H15FN2O2 B3033905 2-cyano-N-(2-fluorophenyl)-3-(2-methoxyphenyl)propanamide CAS No. 1260936-76-2](/img/structure/B3033905.png)
2-cyano-N-(2-fluorophenyl)-3-(2-methoxyphenyl)propanamide
Overview
Description
2-cyano-N-(2-fluorophenyl)-3-(2-methoxyphenyl)propanamide (2-CNFPP) is an organic compound that is widely used in scientific research. It is a colorless to slightly yellow crystalline solid that is soluble in water and ethanol. 2-CNFPP has been widely studied due to its unique properties and potential applications in a variety of fields.
Scientific Research Applications
2-cyano-N-(2-fluorophenyl)-3-(2-methoxyphenyl)propanamide has a wide range of applications in scientific research. It has been used in the synthesis of a variety of compounds, including benzimidazoles and benzothiazoles. It has also been used in the synthesis of heterocyclic compounds, such as 1,2,3-triazoles. In addition, this compound has been used in the synthesis of organic dyes, as well as in the synthesis of compounds with potential applications in medicine.
Mechanism of Action
The mechanism of action of 2-cyano-N-(2-fluorophenyl)-3-(2-methoxyphenyl)propanamide is not fully understood. However, it is believed to act as a nucleophile, attacking electrophilic centers in organic compounds. This reaction is believed to be the basis for its use in the synthesis of a variety of compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it has been shown to have some effects on the activity of certain enzymes, such as chymotrypsin and trypsin. In addition, it has been shown to have some effects on the activity of certain hormones, such as cortisol.
Advantages and Limitations for Lab Experiments
2-cyano-N-(2-fluorophenyl)-3-(2-methoxyphenyl)propanamide has several advantages and limitations for use in lab experiments. One advantage is its low cost and availability. It is also relatively easy to synthesize and use in laboratory experiments. On the other hand, the compound is highly toxic and can be dangerous if not handled properly. In addition, it can react with other compounds and can produce unwanted byproducts.
Future Directions
There are a number of potential future applications of 2-cyano-N-(2-fluorophenyl)-3-(2-methoxyphenyl)propanamide. One potential application is in the development of new organic compounds, such as dyes and drugs. In addition, it could be used in the synthesis of compounds with potential applications in biotechnology and medicine. Finally, it could be used to develop new catalysts for chemical reactions.
Properties
IUPAC Name |
2-cyano-N-(2-fluorophenyl)-3-(2-methoxyphenyl)propanamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15FN2O2/c1-22-16-9-5-2-6-12(16)10-13(11-19)17(21)20-15-8-4-3-7-14(15)18/h2-9,13H,10H2,1H3,(H,20,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OBDIYOCNQGMXDD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CC(C#N)C(=O)NC2=CC=CC=C2F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15FN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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